Cas no 689748-71-8 (methyl 2-(4-phenyl-5-{(thiophen-2-yl)formamidomethyl}-4H-1,2,4-triazol-3-yl)sulfanylacetate)

• Product Name: methyl 2-(4-phenyl-5-{(thiophen-2-yl)formamidomethyl}-4H-1,2,4-triazol-3-yl)sulfanylacetate
• CAS No: 689748-71-8
• MF: C₁₇H₁₆N₄O₃S₂
• MW: 388.463940620422
• CID: 6415981
• PubChem ID: 2059307
• Update Time: 2025-10-30

methyl 2-(4-phenyl-5-{(thiophen-2-yl)formamidomethyl}-4H-1,2,4-triazol-3-yl)sulfanylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-phenyl-5-{(thiophen-2-yl)formamidomethyl}-4H-1,2,4-triazol-3-yl)sulfanylacetate
• methyl 2-[[4-phenyl-5-[(thiophene-2-carbonylamino)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetate
• SR-01000123020
• HMS1386G09
• ZINC02498407
• 689748-71-8
• AKOS024586363
• F0601-0047
• SR-01000123020-1
• IDI1_004840
• ChemDiv2_006125
• methyl 2-((4-phenyl-5-((thiophene-2-carboxamido)methyl)-4H-1,2,4-triazol-3-yl)thio)acetate
• methyl 2-[(4-phenyl-5-{[(thiophen-2-yl)formamido]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetate
• Acetic acid, 2-[[4-phenyl-5-[[(2-thienylcarbonyl)amino]methyl]-4H-1,2,4-triazol-3-yl]thio]-, methyl ester

• Inchi： 1S/C17H16N4O3S2/c1-24-15(22)11-26-17-20-19-14(21(17)12-6-3-2-4-7-12)10-18-16(23)13-8-5-9-25-13/h2-9H,10-11H2,1H3,(H,18,23)
• InChI Key： MAWIXPMQLRZQDK-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CSC1N(C2=CC=CC=C2)C(CNC(C2SC=CC=2)=O)=NN=1

Computed Properties

• Exact Mass: 388.06638273g/mol
• Monoisotopic Mass: 388.06638273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 140Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on methyl 2-(4-phenyl-5-{(thiophen-2-yl)formamidomethyl}-4H-1,2,4-triazol-3-yl)sulfanylacetate

Compound CAS No. 689748-71-8: Methyl 2-(4-phenyl-5-{(thiophen-2-yl)formamidomethyl}-4H-1,2,4-triazol-3-yl)sulfanylacetate

The compound with CAS No. 689748-71-8, known as methyl 2-(4-phenyl-5-{(thiophen-2-yl)formamidomethyl}-4H-1,2,4-triazol-3-yl)sulfanylacetate, is a highly specialized organic compound with a complex structure. This compound belongs to the class of triazoles, which are widely studied in organic chemistry due to their versatile applications in drug discovery and materials science. The molecule features a triazole ring system substituted with phenyl and thiophene groups, making it a promising candidate for various chemical and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. The presence of the thiophene moiety introduces unique electronic properties, while the phenyl group enhances aromaticity and stability. These structural features make the compound an ideal substrate for exploring intermolecular interactions and catalytic transformations. Researchers have reported its potential as a precursor for constructing bioactive molecules with enhanced pharmacokinetic profiles.

In terms of applications, methyl 2-(4-phenyl...sulfanylacetate has shown promise in the field of drug delivery systems. Its ability to form stable complexes with metal ions has been exploited in designing nanoparticle-based drug carriers. Additionally, studies have highlighted its role in enzymatic catalysis, where it serves as a co-factor mimic in various biocatalytic reactions. The compound's reactivity under mild conditions makes it suitable for green chemistry approaches, aligning with current trends toward sustainable chemical synthesis.

Recent research has also focused on the photophysical properties of this compound. Investigations into its fluorescence behavior under UV irradiation have revealed potential applications in sensing technologies and imaging agents. The integration of thiophene and triazole moieties allows for fine-tuning of optical properties, enabling the development of advanced materials for optoelectronic devices.

Furthermore, computational studies using density functional theory (DFT) have provided insights into the electronic structure and reactivity of this compound. These studies have identified key intermediates in its reaction pathways, paving the way for rational design of derivatives with tailored functionalities. The compound's ability to undergo click chemistry reactions has further expanded its utility in modular synthesis strategies.

In conclusion, methyl 2-(4-phenyl...sulfanylacetate (CAS No. 689748-71-8) stands out as a multifaceted compound with significant potential across diverse fields. Its unique structure, combined with recent research advancements, positions it as a valuable tool for advancing chemical innovation and addressing contemporary challenges in science and technology.